N-{3-methyl-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide

• IUPAC Name: N-[3-methyl-4-[(2-phenylacetyl)amino]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C22H19N3O4/c1-15-13-18(23-22(27)17-7-10-19(11-8-17)25(28)29)9-12-20(15)24-21(26)14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,27)(H,24,26)
• InChI Key: IDPQWOHAVHTBLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CC3=CC=CC=C3
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

N-{3-methyl-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide is a chemical compound that has gained significant attention in recent years. It is commonly known as MPAA and is a potent inhibitor of the protein kinase CK2. MPAA has been extensively studied for its potential use in cancer treatment, as well as in other areas of scientific research. In

Mechanism of Action

MPAA is a potent inhibitor of the protein kinase CK2. CK2 is an important enzyme that regulates various cellular processes, including cell growth, proliferation, and apoptosis. MPAA inhibits CK2 by binding to the ATP-binding site of the enzyme, preventing it from phosphorylating its substrate proteins. This leads to the inhibition of various cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
MPAA has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and have antiviral properties. MPAA has also been shown to reduce the activity of various enzymes, including CK2, leading to the inhibition of various cellular processes. MPAA has been shown to have low toxicity in vitro, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPAA is its potent inhibitory effect on CK2. This makes it a valuable tool for studying the role of CK2 in various cellular processes. MPAA has also been shown to have low toxicity in vitro, making it a safe and effective tool for research. However, one of the main limitations of MPAA is its complex synthesis method, which requires expertise in organic chemistry. MPAA is also a relatively new compound, and further research is needed to fully understand its potential applications.

Future Directions

There are several future directions for the research of MPAA. One area of research is the development of new and more efficient synthesis methods. Another area of research is the identification of new potential applications for MPAA, such as in the treatment of neurodegenerative diseases and viral infections. Additionally, further research is needed to fully understand the biochemical and physiological effects of MPAA and its potential limitations. Overall, the future of MPAA research is promising, and it is a compound that has the potential to make a significant impact in the field of scientific research.

Scientific Research Applications

MPAA has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). MPAA has also been studied for its potential use in other areas of scientific research, such as neurodegenerative diseases, inflammation, and viral infections. MPAA has been shown to have anti-inflammatory and antiviral properties, making it a promising candidate for the treatment of these conditions.